1-(1,3-benzodioxol-5-ylmethyl)-4-[(5-propyl-3-thienyl)carbonyl]piperazine

• IUPAC Name: [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-(5-propylthiophen-3-yl)methanone
• InChI: InChI=1S/C20H24N2O3S/c1-2-3-17-11-16(13-26-17)20(23)22-8-6-21(7-9-22)12-15-4-5-18-19(10-15)25-14-24-18/h4-5,10-11,13H,2-3,6-9,12,14H2,1H3
• InChI Key: NYLUPQALDJHGAY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=CS1)C(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-[(5-propyl-3-thienyl)carbonyl]piperazine is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-[(5-propyl-3-thienyl)carbonyl]piperazine is not fully understood. However, it is believed to act as a serotonin and dopamine receptor agonist, which may contribute to its antidepressant and anxiolytic effects. It may also act as a dopamine reuptake inhibitor, which may contribute to its potential in treating drug addiction.
Biochemical and Physiological Effects:
Studies have shown that 1-(1,3-benzodioxol-5-ylmethyl)-4-[(5-propyl-3-thienyl)carbonyl]piperazine can affect various neurotransmitter systems in the brain, including serotonin and dopamine. It has been shown to increase levels of these neurotransmitters, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1,3-benzodioxol-5-ylmethyl)-4-[(5-propyl-3-thienyl)carbonyl]piperazine in lab experiments is its potential as a novel therapeutic agent. However, there are limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

Further research is needed to fully understand the mechanism of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-[(5-propyl-3-thienyl)carbonyl]piperazine. Additionally, more studies are needed to explore its potential therapeutic applications, particularly in the treatment of drug addiction. Further research is also needed to investigate potential side effects and toxicity of this compound.
Conclusion:
1-(1,3-benzodioxol-5-ylmethyl)-4-[(5-propyl-3-thienyl)carbonyl]piperazine is a promising compound with potential applications in the field of medicinal chemistry. Its mechanism of action and potential therapeutic applications require further investigation. However, its potential as a novel therapeutic agent makes it an interesting area of research for the future.

Synthesis Methods

The synthesis of 1-(1,3-benzodioxol-5-ylmethyl)-4-[(5-propyl-3-thienyl)carbonyl]piperazine involves the reaction of 1-(1,3-benzodioxol-5-ylmethyl)piperazine with 5-propyl-3-thiophenecarboxylic acid chloride in the presence of a base such as triethylamine. The resulting compound is then purified through column chromatography.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-[(5-propyl-3-thienyl)carbonyl]piperazine has potential applications in the field of medicinal chemistry. It has been studied for its potential as an antidepressant, anxiolytic, and antipsychotic agent. It has also been studied for its potential in treating drug addiction, particularly cocaine addiction.